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Compound of Interest

Compound Name: Dimethyl 2-phenylmalonate

CAS No.: 37434-59-6

Cat. No.: B1607057

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl 2-phenylmalonate is a significant organic compound, serving as a versatile

precursor and intermediate in the synthesis of a wide array of more complex molecules,

particularly in the pharmaceutical and fine chemical industries. Its unique structural features,

comprising a phenyl group and two methyl ester functionalities attached to a central methylene

carbon, impart specific reactivity and physical characteristics that are crucial for its application

in organic synthesis. A thorough understanding of its physical properties is paramount for

optimizing reaction conditions, developing purification strategies, and ensuring the efficient and

safe handling of this compound in a laboratory setting. This guide provides a comprehensive

overview of the core physical properties of dimethyl 2-phenylmalonate, supported by

experimental data and established scientific principles. For comparative purposes, data for the

closely related diethyl 2-phenylmalonate is also included, offering valuable insights into the

influence of the ester alkyl chain on the compound's properties.
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The physical state and solubility of dimethyl 2-phenylmalonate are fundamental parameters

that dictate its handling and application in various synthetic protocols. Unlike its diethyl

counterpart, which is a liquid at room temperature, dimethyl 2-phenylmalonate is a solid, a

difference primarily attributable to more efficient crystal packing in the solid state.

Table 1: Key Physicochemical Properties of Dimethyl 2-Phenylmalonate and Diethyl 2-

Phenylmalonate

Property
Dimethyl 2-
Phenylmalonate

Diethyl 2-Phenylmalonate

Molecular Formula C₁₁H₁₂O₄ C₁₃H₁₆O₄

Molecular Weight 208.21 g/mol [1] 236.26 g/mol [2]

Appearance Yellow to white solid
Clear colorless to yellowish

liquid after melting[3]

Melting Point 47-51 °C[4][5] 16-17 °C

Boiling Point 148-152 °C at 10 mmHg[4][5] 170-172 °C at 14 mmHg[2]

Density 1.16 g/cm³ 1.095 g/mL at 25 °C[2]

Refractive Index 1.505 n20/D 1.491[2]

Solubility

Limited data available.

Expected to be soluble in

common organic solvents.

Immiscible in water; soluble in

organic solvents like ethanol

and ether.

CAS Number 37434-59-6[1] 83-13-6[2]

Experimental Methodologies for Property
Determination
The accurate determination of the physical properties of dimethyl 2-phenylmalonate relies on

established experimental techniques. The following section outlines the principles and general

procedures for these measurements, providing a framework for researchers to validate the

properties of their synthesized or acquired samples.
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Melting Point Determination
The melting point is a critical indicator of purity for a solid compound. For dimethyl 2-
phenylmalonate, this can be determined using a standard melting point apparatus.

Workflow for Melting Point Determination

Sample Preparation:
Finely powder a small amount of dry dimethyl 2-phenylmalonate.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in the heating block of the melting point apparatus.

Heating and Observation:
Heat the block rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

Record Range:
Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample is molten. This range indicates the melting point

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid organic compound.

Solubility Assessment
A qualitative assessment of solubility in a range of common laboratory solvents is essential for

selecting appropriate solvents for reactions, extractions, and chromatography.

Protocol for Qualitative Solubility Testing

Solvent Selection: Choose a representative set of solvents with varying polarities (e.g.,

water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexanes).

Sample Preparation: To a series of small test tubes, add approximately 10-20 mg of

dimethyl 2-phenylmalonate.

Solvent Addition: Add 1 mL of a chosen solvent to a test tube.

Observation: Agitate the mixture at room temperature and observe for dissolution. If the solid

dissolves completely, it is deemed "soluble." If it remains undissolved, it is "insoluble." If

some dissolves, it is "partially soluble."

Heating: For samples that are insoluble at room temperature, gently warm the mixture to

assess for temperature-dependent solubility.
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Spectroscopic techniques provide invaluable information about the molecular structure of

dimethyl 2-phenylmalonate, confirming its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-hydrogen

framework of the molecule.

Expected ¹H NMR Spectral Features:

Aromatic Protons: A multiplet in the region of 7.2-7.5 ppm, corresponding to the five protons

of the phenyl ring.

Methine Proton: A singlet around 4.0-4.5 ppm for the single proton on the carbon alpha to the

phenyl group and both carbonyls.

Methyl Protons: A singlet around 3.7 ppm, integrating to six protons, corresponding to the

two equivalent methyl ester groups.

Expected ¹³C NMR Spectral Features:

Carbonyl Carbons: A signal in the range of 165-175 ppm.

Aromatic Carbons: Multiple signals between 125-140 ppm.

Methine Carbon: A signal around 55-65 ppm.

Methyl Carbons: A signal around 50-55 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Absorption Bands:

C=O Stretch (Ester): A strong, sharp absorption band in the region of 1730-1750 cm⁻¹.

C-O Stretch (Ester): Strong absorptions in the 1000-1300 cm⁻¹ region.
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C-H Stretch (Aromatic): Absorptions typically above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Absorptions typically below 3000 cm⁻¹.

C=C Stretch (Aromatic): Overtone and combination bands in the 1600-2000 cm⁻¹ region and

fundamental vibrations around 1450-1600 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, further confirming its identity.

Expected Mass Spectrum:

Molecular Ion (M⁺): A peak at m/z = 208, corresponding to the molecular weight of dimethyl
2-phenylmalonate.

Fragmentation Pattern: Common fragmentation pathways for malonic esters include the loss

of alkoxy groups (-OCH₃) and the cleavage of the ester functionalities.

Synthesis of Dimethyl 2-Phenylmalonate
A common and effective method for the preparation of dimethyl 2-phenylmalonate is the

Fischer esterification of phenylmalonic acid with methanol, catalyzed by a strong acid.

Reaction Scheme: Fischer Esterification

Phenylmalonic Acid

Dimethyl 2-Phenylmalonate

Methanol (excess)

Water

H₂SO₄ (catalyst)
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Caption: Fischer esterification of phenylmalonic acid to form dimethyl 2-phenylmalonate.

Experimental Protocol for Synthesis

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine phenylmalonic acid and an excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate.

Purification: Wash the organic layer with brine, dry over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate), and concentrate under reduced pressure. The crude

product can be further purified by vacuum distillation or recrystallization.[4][5]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of

dimethyl 2-phenylmalonate, a key intermediate in organic synthesis. The data presented,

including physicochemical properties, spectroscopic characteristics, and a reliable synthetic

protocol, serves as a valuable resource for researchers, scientists, and drug development

professionals. A comprehensive understanding and application of this information will facilitate

the effective and safe utilization of dimethyl 2-phenylmalonate in the advancement of

chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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